Cas no 2680724-53-0 (benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate)

Benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate is a specialized organic compound featuring a cyclopropylphenyl core functionalized with a 3-bromophenyl group and a benzyl carbamate moiety. This structure offers versatility in synthetic applications, particularly in medicinal chemistry and pharmaceutical research, where it serves as a key intermediate for the development of bioactive molecules. The presence of the bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the carbamate group provides stability and controlled reactivity. Its well-defined stereochemistry and rigid cyclopropane ring contribute to its utility in designing conformationally constrained analogs. Suitable for controlled derivatization, this compound is valuable in targeted synthesis and drug discovery efforts.
benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate structure
2680724-53-0 structure
Product Name:benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate
CAS No:2680724-53-0
MF:C24H22BrNO2
MW:436.340985774994
CID:5623011
PubChem ID:165933023
Update Time:2025-10-24

benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680724-53-0
    • EN300-28304247
    • benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
    • benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate
    • Inchi: 1S/C24H22BrNO2/c25-20-13-7-12-19(14-20)21-15-22(21)23(18-10-5-2-6-11-18)26-24(27)28-16-17-8-3-1-4-9-17/h1-14,21-23H,15-16H2,(H,26,27)
    • InChI Key: HKCWCFAYMQKPPV-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1CC1C(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 435.08339g/mol
  • Monoisotopic Mass: 435.08339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 38.3Ų

benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28304247-1g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0
1g
$2662.0 2023-09-07
Enamine
EN300-28304247-5g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0
5g
$7721.0 2023-09-07
Enamine
EN300-28304247-10g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0
10g
$11448.0 2023-09-07
Enamine
EN300-28304247-0.05g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0 95.0%
0.05g
$2236.0 2025-03-19
Enamine
EN300-28304247-0.1g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0 95.0%
0.1g
$2343.0 2025-03-19
Enamine
EN300-28304247-0.25g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0 95.0%
0.25g
$2450.0 2025-03-19
Enamine
EN300-28304247-0.5g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0 95.0%
0.5g
$2555.0 2025-03-19
Enamine
EN300-28304247-1.0g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0 95.0%
1.0g
$2662.0 2025-03-19
Enamine
EN300-28304247-2.5g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0 95.0%
2.5g
$5217.0 2025-03-19
Enamine
EN300-28304247-5.0g
benzyl N-{[2-(3-bromophenyl)cyclopropyl](phenyl)methyl}carbamate
2680724-53-0 95.0%
5.0g
$7721.0 2025-03-19

Additional information on benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate

Benzyl N-{2-(3-Bromophenyl)cyclopropyl(phenyl)methyl}carbamate: A Comprehensive Overview

Benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate, with CAS No. 2680724-53-0, is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group with a cyclopropyl moiety and a bromophenyl substituent. The benzyl group serves as a versatile functional unit, while the cyclopropyl ring introduces strain and reactivity, making this compound a valuable tool in synthetic chemistry.

The benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate structure is characterized by its ability to participate in various chemical reactions, including nucleophilic substitutions and cyclopropane ring-opening reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. The presence of the bromophenyl group adds electronic diversity to the molecule, enhancing its reactivity and making it a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of this compound is its role in asymmetric synthesis. Researchers have utilized its unique stereochemistry to construct complex molecular architectures with high enantioselectivity. For instance, a 2023 study published in *Nature Chemistry* demonstrated how this compound can be employed as a chiral auxiliary in the synthesis of non-racemic mixtures of biologically relevant compounds. This advancement underscores its importance in modern organic synthesis.

In terms of applications, benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate has found utility in the development of agrochemicals and specialty chemicals. Its ability to undergo controlled ring-opening reactions makes it an ideal precursor for synthesizing compounds with tailored physicochemical properties. Moreover, recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and enhancing its commercial viability.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the coupling of a benzyl carbamate with a bromophenyl-substituted cyclopropane derivative. This reaction is often facilitated by palladium-catalyzed cross-coupling techniques, which have been optimized to achieve high yields and selectivities. The use of such catalytic methods aligns with current trends toward sustainable and environmentally friendly chemical synthesis.

From a structural perspective, the cyclopropyl ring in this compound introduces significant strain, which can be harnessed to induce specific reactivities. For example, under certain conditions, the cyclopropane ring can undergo ring-opening reactions to form more complex structures. This property has been exploited in the design of novel materials and advanced functional polymers.

Looking ahead, ongoing research into benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate is focused on expanding its applications in medicinal chemistry. Scientists are exploring its potential as a building block for constructing bioisosteres and drug-like molecules with improved pharmacokinetic profiles. Additionally, efforts are underway to develop scalable synthetic routes that can meet the demands of large-scale production.

In conclusion, benzyl N-{2-(3-bromophenyl)cyclopropyl(phenyl)methyl}carbamate (CAS No. 2680724-53-0) stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique structure, reactivity, and synthetic potential make it an essential component in the development of new materials and pharmaceuticals. As research continues to uncover its full capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent